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Compound of Interest

Compound Name: 2-Methylindoline

Cat. No.: B143341

This technical guide provides a comprehensive overview of 2-Methylindoline, a heterocyclic
compound of significant interest in chemical synthesis and pharmaceutical development. It is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its chemical identifiers, physicochemical properties, and experimental protocols.

Core Chemical Information

2-Methylindoline is an organic compound featuring a bicyclic structure composed of a
benzene ring fused to a five-membered nitrogen-containing ring, with a methyl group at the
second position.[1] This structure makes it a valuable intermediate in the synthesis of a variety
of more complex molecules.[2]

Chemical Identifiers

Accurate identification of chemical compounds is critical in research and development. The
following table summarizes the key identifiers for 2-Methylindoline.
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Identifier Type Value

CAS Number 6872-06-6[1][3][4][5][6]

IUPAC Name 2-methyl-2,3-dihydro-1H-indole[6][7]
Synonyms a-Methyldihydroindole, 2,3-Dihydro-2-

methylindole, NSC 65598[1][3][5]

Molecular Formula

CoH11N[1][3][4][5]

Molecular Weight 133.19 g/mol [3][6]

inChi 1S/C9H11N/c1-7-6-8-4-2-3-5-9(8)10-7/h2-
5,7,10H,6H2,1H3[1][5]

InChlKey QRWRJIDVVXAXGBT-UHFFFAOY SA-N[1][5]

SMILES CC1CC2=CC=CC=C2N1[6]

PubChem CID 23305[2]

EC Number 229-971-0[6]

MDL Number MFCDO00005706[2]

Physicochemical Properties

The physical and chemical properties of 2-Methylindoline are essential for its handling,

application in reactions, and for analytical purposes.
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Property Value

Appearance Colorless to pale yellow or brown liquid[1][2][8]

Boiling Point 228-229 °C[8]

Density 1.023 g/mL at 25 °C[8]

Refractive Index n20/D 1.569[8]

Solubility Soluble in organic solvents.[1] Negligible in
water.[8][9]

Flash Point 93.4 °C (200.1 °F) - closed cup[8]

Store in a cool, dry, dark place under an inert
Storage
atmosphere.[8]

Experimental Protocols

The synthesis of 2-Methylindoline can be achieved through various methods. Below is a
detailed protocol for its preparation via catalytic hydrogenation and cyclization, as adapted from
patent literature.

Synthesis of 2-Methylindoline from 2-chloro-B-methyl
nitrostyrene

This protocol details the preparation of 2-Methylindoline by the catalytic hydrogenation and
subsequent cyclization of 2-chloro-3-methyl nitrostyrene.[10]

Materials:

2-chloro-3-methyl nitrostyrene (198 g, 1 mol)

Raney nickel catalyst (50 g)

Cuprous bromide (30 g, 0.21 mol)

Sodium hydroxide (44 g, 1.1 mol)
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e Water (600 g)

e Toluene (400 ml)

e Hydrogen gas

Equipment:

High-pressure reaction vessel
 Stirring apparatus

e Heating and cooling system

« Filtration apparatus

e Reduced pressure distillation apparatus
e Gas chromatograph for purity analysis
Procedure:

o Charge the high-pressure reaction vessel with 198 g of 2-chloro-3-methyl nitrostyrene, 50 g
of Raney nickel catalyst, 30 g of cuprous bromide, 44 g of sodium hydroxide, and 600 g of
water.

o Seal the reactor and pressurize with hydrogen gas to 30 kg.

o Heat the reaction mixture to 110 °C and maintain for 6 hours with constant stirring.

e Monitor the reaction progress. Upon completion, cool the reactor to room temperature.
e Add 400 ml of toluene to the reaction mixture and stir for 30 minutes.

« Filter the mixture to recover the catalyst.

o Separate the organic layer from the aqueous layer.
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o Perform reduced pressure distillation on the organic layer, collecting the fraction at 85-89 °C
/'5 mmHg.

e The collected fraction is the target product, 2-Methylindoline. The expected yield is
approximately 117 g (88%), with a purity of around 99% as determined by gas
chromatography.[10]

Applications and Logical Workflows

2-Methylindoline is a versatile building block in organic synthesis, particularly in the
pharmaceutical industry.[2] It serves as a crucial intermediate for the synthesis of various
bioactive molecules, including inhibitors of NOD1-induced nuclear factor-kB activation,
norepinephrine reuptake inhibitors, and the diuretic agent Indapamide.[9]

Below are diagrams illustrating the experimental workflow for its synthesis and its role as a key
chemical intermediate.
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Caption: Synthesis workflow for 2-Methylindoline.
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Caption: Role of 2-Methylindoline as a synthetic precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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